Cas no 2170-08-3 (Dimethyl-bis(2-phenylethynyl)silane)
2170-08-3 structure
Product Name:Dimethyl-bis(2-phenylethynyl)silane
CAS No:2170-08-3
MF:C18H16Si
MW:260.405145645142
MDL:MFCD00270967
CID:249924
PubChem ID:253661995
Update Time:2025-09-27
Dimethyl-bis(2-phenylethynyl)silane Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[(dimethylsilylene)di-2,1-ethynediyl]bis-
- Dimethylbis(phenylethynyl)silane
- BIS(PHENYLETHYNYL)DIMETHYLSILANE
- LRBLIVYQOCFXPX-UHFFFAOYSA
- bisphenylethynyldimethylsilane
- LRBLIVYQOCFXPX-UHFFFAOYSA-
- LRBLIVYQOCFXPX-UHFFFAOYSA-N
- D4625
- Dimethyl-bis(2-phenylethynyl)silane
- DTXSID70451823
- T70574
- SY106639
- InChI=1/C18H16Si/c1-19(2,15-13-17-9-5-3-6-10-17)16-14-18-11-7-4-8-12-18/h3-12H,1-2H3
- BS-48845
- CS-0128993
- MFCD00270967
- 2170-08-3
- dimethylbis(2-phenylethynyl)silane
-
- MDL： MFCD00270967
- Inchi： 1S/C18H16Si/c1-19(2,15-13-17-9-5-3-6-10-17)16-14-18-11-7-4-8-12-18/h3-12H,1-2H3
- InChI Key： LRBLIVYQOCFXPX-UHFFFAOYSA-N
- SMILES： [Si](C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)(C)C
Computed Properties
- Exact Mass: 260.10200
- Monoisotopic Mass: 260.102127045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 79.0 to 83.0 deg-C
- Boiling Point: 177°C/3mmHg(lit.)
- Flash Point: >110°C
- Refractive Index: 1.584
- PSA: 0.00000
- LogP: 3.87660
- λmax: 249(Cyclohexane)(lit.)
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Dimethyl-bis(2-phenylethynyl)silane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- TSCA：No
- Storage Condition：4° CStore…,-4℃Store…Better
Dimethyl-bis(2-phenylethynyl)silane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Dimethyl-bis(2-phenylethynyl)silane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S02060-1g |
Bis(phenylethynyl)dimethylsilane |
2170-08-3 | >98.0%(GC) | 1g |
￡50.00 | 2022-02-28 | |
| Fluorochem | S02060-5g |
Bis(phenylethynyl)dimethylsilane |
2170-08-3 | >98.0%(GC) | 5g |
￡146.00 | 2022-02-28 | |
| TRC | B416625-50mg |
Dimethyl-bis(2-phenylethynyl)silane |
2170-08-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B416625-100mg |
Dimethyl-bis(2-phenylethynyl)silane |
2170-08-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B416625-500mg |
Dimethyl-bis(2-phenylethynyl)silane |
2170-08-3 | 500mg |
$ 95.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D866303-200mg |
Dimethylbis(phenylethynyl)silane |
2170-08-3 | ≥98% | 200mg |
￥121.50 | 2022-01-11 | |
| abcr | AB110863-1 g |
Bis(phenylethynyl)dimethylsilane, 97%; . |
2170-08-3 | 97% | 1 g |
€87.80 | 2023-07-20 | |
| abcr | AB110863-5 g |
Bis(phenylethynyl)dimethylsilane, 97%; . |
2170-08-3 | 97% | 5 g |
€154.90 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4625-1G |
Dimethylbis(phenylethynyl)silane |
2170-08-3 | >98.0%(GC) | 1g |
¥250.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4625-5G |
Dimethylbis(phenylethynyl)silane |
2170-08-3 | >98.0%(GC) | 5g |
¥820.00 | 2024-04-17 |
Dimethyl-bis(2-phenylethynyl)silane Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2170-08-3 (Dimethyl-bis(2-phenylethynyl)silane) Related Products
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- 518342-75-1(Trimethyl((4-((4-(phenylethynyl)phenyl)-ethynyl)phenyl)ethynyl)silane)
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